Cas no 898053-45-7 (4-(4-Nitro-pyrazol-1-yl)-butyric acid)

4-(4-Nitro-pyrazol-1-yl)-butyric acid is a nitro-substituted pyrazole derivative with a butyric acid functional group, offering versatility in synthetic chemistry applications. Its structure combines a reactive nitro group with a carboxylic acid moiety, making it a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The nitro group enhances electrophilic reactivity, facilitating further functionalization, while the butyric acid chain provides solubility and compatibility with coupling reactions. This compound is particularly useful in heterocyclic synthesis and as a building block for designing bioactive molecules. Its stability under standard conditions ensures reliable handling and storage for laboratory use.
4-(4-Nitro-pyrazol-1-yl)-butyric acid structure
898053-45-7 structure
Product Name:4-(4-Nitro-pyrazol-1-yl)-butyric acid
CAS No:898053-45-7
MF:C7H9N3O4
MW:199.164061307907
CID:1070667
PubChem ID:1132868
Update Time:2025-08-05

4-(4-Nitro-pyrazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Nitro-pyrazol-1-yl)-butyric acid
    • CS-0266426
    • 898053-45-7
    • 4-(4-nitropyrazol-1-yl)butanoic acid
    • AKOS015922313
    • 4-(4-nitro-1H-pyrazol-1-yl)butanoic acid
    • EN300-83690
    • DIVZBTHOMHFWMN-UHFFFAOYSA-N
    • MFCD03410242
    • Butyric acid, 4-(4-nitropyrazol-1-yl)-
    • Oprea1_871323
    • SCHEMBL17278014
    • BAS 07401929
    • AKOS000125514
    • 4-(4-nitro-1H-pyrazol-1-yl)butanoicacid
    • STK313398
    • 1H-pyrazole-1-butanoic acid, 4-nitro-
    • ALBB-021240
    • BBL039377
    • MDL： MFCD03410242
    • Inchi： 1S/C7H9N3O4/c11-7(12)2-1-3-9-5-6(4-8-9)10(13)14/h4-5H,1-3H2,(H,11,12)
    • InChI Key： DIVZBTHOMHFWMN-UHFFFAOYSA-N
    • SMILES： OC(CCCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 199.05930578g/mol
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 101Ų

4-(4-Nitro-pyrazol-1-yl)-butyric acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-(4-Nitro-pyrazol-1-yl)-butyric acid Pricemore >>

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4-(4-Nitro-pyrazol-1-yl)-butyric acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898053-45-7)4-(4-Nitro-pyrazol-1-yl)-butyric acid
Order Number:A1188835
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):230.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898053-45-7)4-(4-Nitro-pyrazol-1-yl)-butyric acid
A1188835
Purity:99%
Quantity:1g
Price ($):230.0
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